Cas no 1340283-38-6 (1-propyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-propyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1340283-38-6
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD19621605
• CID: 4589699
• PubChem ID: 63974719
• Update Time: 2025-06-10

1-propyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-propyl-1H-pyrazole-5-sulfonyl chloride
• 2-propylpyrazole-3-sulfonyl chloride
• 1-Propyl-1H-pyrazole-5-sulfonylchloride
• 1-Propyl-1H-pyrazole-5-sulfonyl chloride, AldrichCPR

• MDL： MFCD19621605
• Inchi： 1S/C6H9ClN2O2S/c1-2-5-9-6(3-4-8-9)12(7,10)11/h3-4H,2,5H2,1H3
• InChI Key： WNFNBNMOQMUQGU-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 1.4
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-propyl-1H-pyrazole-5-sulfonyl chloride

Introduction to 1-propyl-1H-pyrazole-5-sulfonyl chloride (CAS No. 1340283-38-6)

1-propyl-1H-pyrazole-5-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1340283-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and utility in drug development. The presence of a sulfonyl chloride functional group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural features of 1-propyl-1H-pyrazole-5-sulfonyl chloride include a propyl substituent at the 1-position of the pyrazole ring and a sulfonyl chloride group at the 5-position. This specific arrangement imparts unique chemical properties that make it particularly useful in the synthesis of more complex molecules. The pyrazole core is known for its stability and ability to participate in various chemical reactions, while the sulfonyl chloride moiety facilitates nucleophilic substitution reactions, enabling the introduction of different functional groups.

In recent years, there has been a growing interest in pyrazole derivatives due to their potential applications in medicinal chemistry. Research has demonstrated that pyrazole-based compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound 1-propyl-1H-pyrazole-5-sulfonyl chloride is no exception and has been explored in several studies for its pharmacological potential.

One of the most compelling aspects of 1-propyl-1H-pyrazole-5-sulfonyl chloride is its role as a key intermediate in the synthesis of biologically active molecules. The sulfonyl chloride group can be readily converted into other functional groups such as sulfonamides, sulfates, and carboxylic acids through nucleophilic aromatic substitution reactions. This versatility makes it an indispensable tool for chemists working on drug discovery and development.

Recent advancements in synthetic methodologies have further highlighted the importance of 1-propyl-1H-pyrazole-5-sulfonyl chloride. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce various substituents onto the pyrazole ring, expanding the chemical space available for drug design. These techniques have enabled the creation of novel derivatives with enhanced biological activity and improved pharmacokinetic properties.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 1-propyl-1H-pyrazole-5-sulfonyl chloride and its derivatives. Preclinical studies have shown that certain pyrazole-based compounds can modulate key biological pathways involved in diseases such as cancer and inflammation. The ability of 1-propyl-1H-pyrazole-5-sulfonyl chloride to serve as a precursor for these compounds underscores its significance in medicinal chemistry.

Moreover, the compound's stability under various reaction conditions makes it an attractive candidate for industrial-scale synthesis. This stability ensures that it can be stored and handled efficiently, reducing costs associated with production and purification. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, 1-propyl-1H-pyrazole-5-sulfonyl chloride (CAS No. 1340283-38-6) is a versatile and highly reactive compound with significant applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new therapeutic applications for pyrazole derivatives, the importance of this compound is likely to grow further.